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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B1139599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo effects of

Ganoderenic acid C in murine models of asthma, summarizing key quantitative data and

detailing experimental protocols based on published research. The information presented is

intended to guide researchers in designing and conducting similar studies to evaluate the

therapeutic potential of Ganoderenic acid C for asthma.

Summary of In Vivo Efficacy
Ganoderenic acid C has demonstrated significant anti-inflammatory effects in a corticosteroid-

resistant, neutrophil-dominant murine model of asthma. Chronic oral administration of

Ganoderenic acid C was shown to effectively reduce airway inflammation, including both

neutrophilic and eosinophilic infiltration, and suppress the levels of key pro-inflammatory

cytokines.

Table 1: Effect of Ganoderenic Acid C on Inflammatory
Cell Infiltration in Bronchoalveolar Lavage Fluid (BALF)
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Treatment Group Total Cells (x 10⁵) Neutrophils (x 10⁴) Eosinophils (x 10⁴)

Naïve 0.60 ± 0.19 - -

Sham (RW-

challenged)
2.87 ± 0.28 8.25 ± 1.50 12.5 ± 2.50

Dexamethasone (1

mg/kg)
2.85 ± 0.21 7.75 ± 1.25 4.5 ± 1.00

Ganoderenic Acid C

(20 mg/kg)
1.94 ± 0.35 3.75 ± 0.75 5.5 ± 1.25

Data presented as mean ± SD.[1][2]

Table 2: Effect of Ganoderenic Acid C on Cytokine
Levels in BALF

Treatment
Group

TNF-α (pg/mL) IL-4 (pg/mL) IL-5 (pg/mL) IFN-γ (pg/mL)

Sham (RW-

challenged)
150 ± 25 80 ± 15 120 ± 20 50 ± 10

Dexamethasone

(1 mg/kg)
140 ± 20 40 ± 8 60 ± 12 55 ± 11

Ganoderenic

Acid C (20

mg/kg)

60 ± 12 30 ± 6 45 ± 9 80 ± 16

Data presented as mean ± SD.[1][2]

Experimental Protocols
The following protocols are based on a ragweed (RW)-induced murine model of steroid-

resistant neutrophilic asthma.[1][2][3]

Animal Model and Sensitization
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Animals: Use female BALB/c mice, 6-8 weeks old.

Sensitization:

On day 0 and day 7, sensitize mice with an intraperitoneal (i.p.) injection of 100 µg of

ragweed pollen extract mixed with 2 mg of aluminum hydroxide (alum) as an adjuvant in a

total volume of 0.2 mL saline.

On day 14, administer an intranasal (i.n.) challenge of 100 µg of ragweed in 50 µL of

saline to sensitized mice.

A naïve control group should receive saline challenges instead of ragweed.

Treatment Regimen
Ganoderenic Acid C Administration:

From day 15 to day 42, administer Ganoderenic acid C (20 mg/kg) orally twice daily. The

compound can be dissolved in water for administration.

Dexamethasone Administration (for comparison):

Administer dexamethasone (1 mg/kg) intraperitoneally 24 hours and 2 hours prior to the

second ragweed challenge.

Sham Treatment:

The sham-treated group receives the vehicle (water) orally according to the same

schedule as the Ganoderenic acid C group.

Allergen Challenge and Sample Collection
Second Challenge: On days 43 and 44, challenge all mice (except the naïve group)

intranasally with 100 µg of ragweed in 50 µL of saline.

Terminal Analysis: On day 46, perform terminal analysis.

BALF Collection:
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Euthanize mice and expose the trachea.

Cannulate the trachea and lavage the lungs with 1 mL of ice-cold phosphate-buffered

saline (PBS) three times.

Pool the recovered fluid for each mouse.

Cell Counting:

Centrifuge the BALF at 4°C.

Resuspend the cell pellet and count the total number of cells using a hemocytometer.

Prepare cytospin slides and stain with Diff-Quik to perform differential cell counts for

neutrophils, eosinophils, macrophages, and lymphocytes.

Cytokine Analysis:

Use the supernatant from the centrifuged BALF to measure the levels of TNF-α, IL-4, IL-5,

and IFN-γ using commercially available ELISA kits, following the manufacturer's

instructions.

Signaling Pathways
Ganoderenic acid C has been shown to suppress TNF-α production by inhibiting the NF-κB,

and partially suppressing the MAPK and AP-1 signaling pathways.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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